Cas no 325490-78-6 (4-(1H-1,2,3-triazol-1-yl)butan-1-amine)

• Product Name: 4-(1H-1,2,3-triazol-1-yl)butan-1-amine
• CAS No: 325490-78-6
• CID: 4646104
• PubChem ID: 75355685
• Update Time: 2025-05-19

4-(1H-1,2,3-triazol-1-yl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-(1H-1,2,3-triazol-1-yl)butan-1-amine

Additional information on 4-(1H-1,2,3-triazol-1-yl)butan-1-amine

Professional Introduction to 4-(1H-1,2,3-triazol-1-yl)butan-1-amine (CAS No. 325490-78-6)

4-(1H-1,2,3-triazol-1-yl)butan-1-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique molecular structure and versatile biological activities. This compound, identified by the CAS number 325490-78-6, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of a 1H-1,2,3-triazol moiety in its structure imparts distinctive chemical properties that make it a valuable scaffold for designing novel therapeutic agents.

The molecular structure of 4-(1H-1,2,3-triazol-1-yl)butan-1-amine consists of a butanamidine backbone linked to a triazole ring. This configuration allows for diverse interactions with biological targets, making it a promising candidate for further exploration in pharmacological research. The triazole ring is particularly noteworthy, as it is known for its stability and ability to participate in hydrogen bonding, which is crucial for the binding affinity of drug molecules.

In recent years, there has been growing interest in the development of compounds containing the triazole moiety due to their demonstrated efficacy in various therapeutic contexts. For instance, studies have shown that triazole derivatives exhibit significant anti-inflammatory and antimicrobial properties. The incorporation of the triazole group into 4-(1H-1,2,3-triazol-1-yl)butan-1-amine enhances its potential as a lead compound for drug discovery.

One of the most compelling aspects of 4-(1H-1,2,3-triazol-1-yl)butan-1-amine is its versatility in chemical modification. The butanamidine portion of the molecule provides multiple sites for functionalization, allowing chemists to tailor its properties for specific applications. This flexibility has enabled researchers to explore its utility in designing kinase inhibitors, protease inhibitors, and other enzyme-targeted therapeutics.

The synthesis of 4-(1H-1,2,3-triazol-1-yl)butan-1-amine involves multi-step organic reactions that highlight the compound's synthetic accessibility. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that researchers can obtain high-quality material for their studies. These methodologies often include cyclization reactions and nucleophilic substitutions that are well-suited for constructing the triazole ring and the butanamidine moiety.

Recent research has also explored the pharmacokinetic profile of 4-(1H-1,2,3-triazol-1-yl)butan-1-amine. Studies indicate that this compound exhibits favorable solubility and metabolic stability, which are critical factors for its potential use in clinical settings. Additionally, preclinical investigations have revealed promising results regarding its safety and efficacy in animal models. These findings suggest that further development could lead to novel therapeutic interventions.

The application of computational chemistry has further enhanced the understanding of 4-(1H-1,2,3-triazol-1-yl)butan-1-amine's interactions with biological targets. Molecular docking studies have been instrumental in identifying potential binding sites on enzymes and receptors relevant to various diseases. This computational approach has accelerated the process of drug design by predicting how modifications to the molecule might improve its binding affinity and selectivity.

In conclusion, 4-(1H-1,2,3-triazol-1-y)lbutanam ine (CAS No. 325490 -78 -6) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and biological activities. The combination of a butanamidine backbone with a triazole ring offers numerous possibilities for developing novel therapeutics. As research continues to uncover new applications for this compound，its importance in drug discovery is likely to grow even further。